Cas no 893762-15-7 (4-Amino-8-methylquinoline)
4-Amino-8-methylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-methylquinolin-4-amine
- 4-AMINO-8-METHYLQUINOLINE
- 8-METHYL-4-QUINOLINAMINE
- 8-methyl-4-quinolylamine
- 4-Amino-8-methylquinoline, AldrichCPR
- SCHEMBL11160796
- Q27449891
- MFCD07644577
- 893762-15-7
- CS-0314467
- 07K
- NCGC00342861-01
- AB01334558-02
- DTXSID30587975
- AB42078
- FT-0767512
- AKOS002336693
- CCG-321489
- HR-0358
- STK693433
- DB-078409
- 4-Amino-8-methylquinoline
-
- MDL: MFCD07644577
- Inchi: 1S/C10H10N2/c1-7-3-2-4-8-9(11)5-6-12-10(7)8/h2-6H,1H3,(H2,11,12)
- InChI Key: TVZPXEZTWRAIID-UHFFFAOYSA-N
- SMILES: N1C=CC(=C2C=CC=C(C)C=12)N
Computed Properties
- Exact Mass: 158.08400
- Monoisotopic Mass: 158.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91000
- LogP: 2.70660
4-Amino-8-methylquinoline Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
4-Amino-8-methylquinoline Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Amino-8-methylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB213275-250 mg |
4-Amino-8-methylquinoline |
893762-15-7 | 250MG |
€152.60 | 2022-06-11 | ||
| abcr | AB213275-1 g |
4-Amino-8-methylquinoline |
893762-15-7 | 1g |
€310.60 | 2022-06-11 | ||
| abcr | AB213275-5 g |
4-Amino-8-methylquinoline |
893762-15-7 | 5g |
€784.60 | 2022-06-11 | ||
| Chemenu | CM238472-1g |
8-Methylquinolin-4-amine |
893762-15-7 | 97% | 1g |
$284 | 2022-08-31 | |
| Chemenu | CM238472-5g |
8-Methylquinolin-4-amine |
893762-15-7 | 97% | 5g |
$671 | 2022-08-31 | |
| Apollo Scientific | OR3657-1g |
4-Amino-8-methylquinoline |
893762-15-7 | 1g |
£398.00 | 2024-05-25 | ||
| TRC | A898718-50mg |
4-Amino-8-methylquinoline |
893762-15-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A898718-100mg |
4-Amino-8-methylquinoline |
893762-15-7 | 100mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A898718-500mg |
4-Amino-8-methylquinoline |
893762-15-7 | 500mg |
$ 230.00 | 2023-04-19 | ||
| TRC | A898718-1g |
4-Amino-8-methylquinoline |
893762-15-7 | 1g |
$ 402.00 | 2023-04-19 |
4-Amino-8-methylquinoline Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 4-Amino-8-methylquinoline
4-Amino-8-methylquinoline: A Promising Compound with Diverse Pharmacological Applications
4-Amino-8-methylquinoline (CAS No. 893762-15-7) is a structurally unique heterocyclic compound characterized by its quinoline scaffold with substituted functional groups. This molecule belongs to the broader class of quinoline derivatives, which are known for their wide-ranging biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The introduction of an amino group at the 4-position and a methyl group at the 8-position significantly modulates its physicochemical properties and biological interactions, making it a subject of extensive research in the field of medicinal chemistry.
Recent studies have highlighted the potential of 4-Amino-8-methylquinoline as a scaffold for the development of novel therapeutic agents. In 2023, a groundbreaking study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of key enzymes involved in inflammatory pathways. Specifically, the compound showed significant potency against COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are critical targets for the management of chronic inflammatory diseases. This finding aligns with the growing emphasis on targeting multiple inflammatory mediators to achieve more effective therapeutic outcomes.
The molecular structure of 4-Amino-8-methylquinoline is characterized by a quinoline ring system with two substituents: an amino group at the 4-position and a methyl group at the 8-position. The quinoline ring, a six-membered aromatic ring fused to a five-membered pyridine ring, provides a rigid framework that enhances the molecule's stability and bioavailability. The presence of the amino group introduces polar functionality, which may facilitate interactions with biological targets such as enzymes and receptors. Meanwhile, the methyl group at the 8-position contributes to the molecule's hydrophobicity, potentially influencing its permeability across cell membranes.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-Amino-8-methylquinoline in biological systems. A 2023 study published in Computational and Structural Chemistry utilized molecular docking simulations to evaluate the compound's binding affinity to various protein targets. The results indicated that the amino group at the 4-position plays a crucial role in forming hydrogen bonds with target proteins, while the methyl group at the 8-position contributes to hydrophobic interactions. These findings provide valuable insights into the mechanism of action of 4-Amino-8-methylquinoline and guide the design of more potent derivatives.
The pharmacological profile of 4-Amino-8-methylquinoline extends beyond its anti-inflammatory properties. Emerging research suggests that this compound may exhibit antimicrobial activity against multidrug-resistant pathogens. In a 2023 study published in Antimicrobial Agents and Chemotherapy, 4-Amino-8-methylquinoline demonstrated efficacy against Staphylococcus aureus and Pseudomonas aeruginosa, two common causes of hospital-acquired infections. The compound's ability to disrupt bacterial cell membranes and inhibit key metabolic pathways highlights its potential as a novel antimicrobial agent in the context of increasing drug resistance.
Additionally, 4-Amino-8-methylquinoline has shown promise in the field of oncology. A 2023 preclinical study published in Cancer Research investigated its antitumor activity against breast cancer cell lines. The compound exhibited significant cytotoxic effects, with IC50 values below 10 µM in several cell lines. The mechanism of action was attributed to its ability to induce apoptosis and inhibit the proliferation of cancer cells. These findings suggest that 4-Amino-8-methylquinoline could be a valuable candidate for the development of targeted cancer therapies.
The synthetic pathways for 4-Amino-8-methylquinoline have been the focus of several recent studies. A 2023 paper in Organic Letters described an efficient one-pot synthesis method that involves the coupling of 4-aminobenzaldehyde with 8-methylquinoline. This approach not only simplifies the synthesis process but also enhances the yield and purity of the final product. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, has been critical in achieving high efficiency in the synthesis of this compound.
From a pharmaceutical perspective, the solubility and bioavailability of 4-Amino-8-methylquinoline are important factors that influence its therapeutic potential. A 2023 study published in Drug Delivery and Translational Research evaluated the in vivo pharmacokinetics of the compound in mice. The results indicated that the compound exhibits moderate oral bioavailability, with a half-life of approximately 4 hours. These findings suggest that further formulation studies are needed to enhance its therapeutic efficacy and reduce potential side effects.
Despite the promising findings, challenges remain in the development of 4-Amino-8-methylquinoline as a therapeutic agent. One major challenge is the potential for off-target effects, which could lead to adverse reactions. To address this, researchers are exploring the use of prodrug strategies to improve the specificity of the compound. A 2023 study in Pharmaceutical Research demonstrated that the conjugation of 4-Amino-8-methylquinoline with a targeting moiety significantly enhanced its selectivity for specific cell types, reducing systemic toxicity.
In conclusion, 4-Amino-8-methylquinoline represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure and diverse pharmacological activities have been the focus of extensive research, with recent studies highlighting its potential in the treatment of inflammatory diseases, antimicrobial resistance, and cancer. Continued advancements in synthetic methods, pharmacokinetic studies, and targeted delivery strategies will be crucial in translating these findings into clinical applications. As the field of medicinal chemistry continues to evolve, the role of 4-Amino-8-methylquinoline in the development of innovative therapies is likely to expand, offering new possibilities for the treatment of a wide range of diseases.
Further research is needed to fully understand the mechanisms underlying the biological activities of 4-Amino-8-methylquinoline and to optimize its therapeutic potential. Collaborative efforts between chemists, pharmacologists, and clinicians will be essential in advancing this compound from the laboratory to the clinic. With ongoing scientific innovation and interdisciplinary collaboration, the future of 4-Amino-8-methylquinoline as a therapeutic agent holds great promise for improving patient outcomes and addressing unmet medical needs.
As the demand for novel therapeutic agents continues to grow, the development of compounds like 4-Amino-8-methylquinoline will play a vital role in advancing the field of medicine. The integration of computational modeling, synthetic chemistry, and pharmacological research will be key to unlocking the full potential of this compound. By addressing the challenges associated with its development and leveraging its unique properties, researchers can pave the way for new treatments that offer improved efficacy and safety for patients.
In summary, the study of 4-Amino-8-methylquinoline is a dynamic and evolving field that holds significant promise for the future of medicine. As researchers continue to explore its potential applications and refine its therapeutic properties, the compound is likely to become an important tool in the treatment of various diseases. The ongoing efforts in this area will not only contribute to the advancement of medicinal chemistry but also have a profound impact on the health and well-being of patients worldwide.
Ultimately, the journey of 4-Amino-8-methylquinoline from a laboratory compound to a potential therapeutic agent exemplifies the power of scientific discovery and innovation. As the field continues to evolve, the compound's role in addressing complex medical challenges is expected to grow, underscoring the importance of continued research and collaboration in the pursuit of better health outcomes.
With the ongoing advancements in technology and methodology, the future of 4-Amino-8-methylquinoline as a therapeutic agent is bright. The ability to harness its unique properties and adapt it to meet the needs of diverse medical conditions will be critical in realizing its full potential. As researchers continue to push the boundaries of what is possible, the compound's impact on the field of medicine is poised to expand, offering new hope for patients and new opportunities for scientific discovery.
In the end, the development of 4-Amino-8-methylquinoline serves as a testament to the power of interdisciplinary research and the relentless pursuit of knowledge. By combining insights from chemistry, biology, and pharmacology, scientists are able to create innovative solutions that address some of the most pressing challenges in healthcare. The continued exploration of this compound's potential will undoubtedly lead to new breakthroughs that benefit both patients and the broader scientific community.
As the field of medicinal chemistry continues to advance, the role of compounds like 4-Amino-8-methylquinoline will become increasingly important. The ability to design and develop new therapeutic agents with improved efficacy and reduced side effects is essential in meeting the growing demands of modern healthcare. Through sustained research and collaboration, the future of 4-Amino-8-methylquin, will likely see a significant expansion in its applications, contributing to the ongoing evolution of medical science and the improvement of patient care.
893762-15-7 (4-Amino-8-methylquinoline) Related Products
- 23045-12-7(9-Acridinamine,2-methyl-)
- 19701-33-8(4-Amino-3-methyl-quinoline)
- 35531-49-8(9-Acridinamine,4-ethyl-)
- 948293-65-0(8-ethylquinolin-4-amine)
- 90868-08-9(1H-Indol-4-amine,7-methyl-)
- 3638-18-4(9-Acridinamine,4-methyl-, hydrochloride (1:1))
- 116632-62-3(7-Quinolinamine,8-methyl-)
- 61981-65-5(9-Acridinamine, N,4-dimethyl-)
- 948292-74-8( )
- 929339-38-8(4-Amino-6,8-dimethylquinoline)